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Compound Focus: Furfuryl mercaptan

CAS No.: 98-02-2

Cat. No.: S584587

Chemical Identity and Properties

Basic Chemical and Physical Properties

Furfuryl mercaptan (FM), systematically named 2-Furanmethanethiol, is a sulfur-containing organic
compound with the molecular formula CsHeOS and a molecular weight of 114.17 g/mel [1]. It is assigned

the CAS Registry Number 98-02-2 [1] [2].

The following table summarizes its key physical and chemical properties:

Property Value | Description

Appearance Colorless to pale yellow transparent liquid [1] [3]

Odor Description Sulfury, roasted coffee, oily, fatty, burnt, smoky (at 0.10% in dipropylene glycol)
[1]

Boiling Point 155 °C (lit.) [1]

Melting Point 157.5 °C [1]

Density 1.132 g/mL at 25 °C (lit.) [1]
Refractive Index n2°/D 1.531 (lit.) [1]
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Property Value |/ Description

Flash Point 113 °F (45 °C) [1]

Water Solubility Insoluble [1]

Storage Air Sensitive; store in a flammables area [1]
Conditions

Chemical Structure and Reactivity FM is characterized by a furan ring substituted with a sulfanylmethyl
group. Its thiol (-SH) group is the primary site for its chemical reactivity, participating in oxidation and
methylation reactions [4] [5]. The compound is air-sensitive and has a low flash point, classifying it as a

flammable liquid, which necessitates careful handling [1].

Synthesis and Analytical Methods

Synthetic Protocol A classical synthesis method for FM involves the direct reaction of furfuryl alcohol with
thiourea in hydrochloric acid, followed by decomposition of the intermediate with sodium hydroxide [2].

This method avoids the use of unstable furfuryl halides.

Procedure [2]:

¢ Reaction: In a 3L round-bottomed flask, a solution of thiourea (5 mol) in water (500 mL) and
concentrated HCI (400 mL) is prepared. Furfuryl alcohol (5 mol) is added. The exothermic reaction
is controlled by cooling to maintain a temperature near 60°C to prevent degradation of the furan ring.

¢ Incubation: The dark green solution is allowed to stand at room temperature for 12 hours.

e Decomposition and Isolation: A solution of sodium hydroxide (225 g in 250 mL water) is added. The
mixture is immediately subjected to steam distillation to isolate the product.

¢ Purification: The crude FM is separated from the aqueous distillate and dried over calcium chloride.
The yield is typically 55-60%. The product is of high purity but can be further distilled under a nitrogen
atmosphere (b.p. 84°C/65 mm Hg).

Key Considerations: This procedure must be conducted in an effective fume hood due to FM's extremely

disagreeable odor and potential to cause headaches [2].
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Analytical Characterization Analysis of FM and its metabolites can be performed using Liquid

Chromatography-Mass Spectrometry/Mass Spectrometry (LC-MS-MS). Studies have utilized a

Micromass Quattro LC instrument, operating in both positive and negative electrospray and APcl modes to

characterize FM and its putative metabolites like methyl sulfoxide and methyl sulphone derivatives [4].

Metabolism and Toxicology

In Vitro Metabolic Pathways Studies on the metabolism of FM in rat liver have identified two primary

metabolic pathways [4]:

Proposed In Vitro Metabolic Pathways of Furfuryl Mercaptan in Rat Liver
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In vitro metabolic pathways of Furfuryl Mercaptan in rat liver models.

Enzymology Studies Investigations using rat liver microsomes and inhibitors revealed that:

e S-Methylation of FM is primarily catalyzed by microsomal thiol methyltransferase [4].

e Subsequent S-oxidation of FMS to the sulfoxide and sulphone is mediated by flavin-containing
monooxygenase (FMO) enzymes [4].

e The role of cytochrome P450 (CYP) enzymes in the direct metabolism of FM appears to be minimal

[4].
Toxicological Data

e A 90-day rat study established a no observed effect level (NOEL) of 3 mgl/kg/day for FM
administered by gavage [4].

e Human exposure to FM occurs predominantly through diet. The estimated daily intake from coffee
consumption (0.806 mg/person/day) is significantly higher than from its intentional use as a flavor
ingredient (0.011 mg/person/day) [4].

Research Applications and Stability

Primary Application: Flavor Chemistry FM is a critical flavor compound, highly valued for imparting the
characteristic roasted coffee aroma [4] [5] [3]. It also contributes savory notes to cooked meats and baked
goods [3]. Its potency means it is used at very low concentrations, and its formation in foods like coffee

occurs naturally via Maillard reactions during roasting [4] [3].

Stability and Degradation As a flavor ingredient, FM's stability is crucial for product quality. Being a thiol,

it is susceptible to chemical changes. The stability of flavor compounds like FM is influenced by [5]:

e Chemical reactivity of the thiol functional group.
¢ Environmental factors like light and atmospheric oxygen.
¢ Food matrix interactions with proteins, fats, and other constituents.

Understanding these factors is essential for developing strategies to stabilize FM in flavor formulations and

final products.
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Research and Development Insights

Commercial Market Context The furfuryl mercaptan market is segmented by purity and application,

which informs its use in research and industry [6] [7]:

Segment Categories and Significance

By Purity Min Purity <98%, Min Purity 98%-99%, Min Purity >99% [6]. High-purity grades are
essential for pharmaceutical R&D and analytical standards [7].

By Research, Medical, Food & Beverage, Chemicals [6] [7]. The "Research" segment is
Application a dedicated category for scientific investigation [6].

Key Suppliers for Research Several chemical companies supply FM for research purposes, including

Merck, Thermo Fisher Scientific, Santa Cruz Biotechnology, TCI, and Toronto Research Chemicals

[6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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